Cas no 1375973-22-0 (N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide)

• Product Name: N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide
• CAS No: 1375973-22-0
• MF: C₁₅H₂₃N₅O
• MW: 289.376022577286
• CID: 6608984
• PubChem ID: 72140776
• Update Time: 2025-06-30

N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26680211
• N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide
• N-(1-cyanocyclohexyl)-N-methyl-2-(2-pyrazol-1-ylethylamino)acetamide
• 1375973-22-0
• CHEMBL3461601
• Z1139746706
• AKOS033099250

• Inchi： 1S/C15H23N5O/c1-19(15(13-16)6-3-2-4-7-15)14(21)12-17-9-11-20-10-5-8-18-20/h5,8,10,17H,2-4,6-7,9,11-12H2,1H3
• InChI Key： RCSYNXPOTBXVTD-UHFFFAOYSA-N
• SMILES： O=C(CNCCN1C=CC=N1)N(C)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 289.19026037g/mol
• Monoisotopic Mass: 289.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74Ų

Additional information on N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide

Professional Introduction to N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide (CAS No. 1375973-22-0)

N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1375973-22-0, represents a sophisticated molecular structure that integrates multiple functional groups, making it a promising candidate for various therapeutic applications. The intricate architecture of this molecule, featuring a cyanocyclohexyl moiety and an amide backbone decorated with a pyrazole moiety, positions it as a versatile building block for drug discovery and development.

The pharmacological relevance of N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide stems from its ability to interact with biological targets in novel ways. The presence of the pyrazole group, known for its broad spectrum of biological activities, suggests potential applications in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. Recent studies have highlighted the role of pyrazole derivatives in modulating enzyme activity and receptor binding, which aligns with the structural features of this compound.

In the context of modern drug design, the incorporation of heterocyclic compounds like pyrazole into molecular frameworks has been a cornerstone strategy. The cyanocyclohexyl substituent not only contributes to the overall steric profile of the molecule but also introduces electronic properties that can influence its interaction with biological targets. This dual functionality makes N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide a particularly intriguing candidate for further investigation.

The amide linkage in this compound is another critical feature that warrants attention. Amides are well-known for their stability and ability to form hydrogen bonds, which are essential for maintaining the structural integrity of proteins and other biomolecules. By integrating an amide group into the molecular structure, researchers can enhance the compound's solubility and bioavailability, factors that are crucial for therapeutic efficacy. Moreover, the amide backbone provides a scaffold for further derivatization, allowing for the creation of analogs with tailored properties.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including interactions with biological targets. These computational tools have been instrumental in guiding the design and optimization of molecules like N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide. By leveraging machine learning algorithms and molecular dynamics simulations, researchers can predict how this compound will behave in vitro and in vivo, thereby expediting the drug discovery process.

The synthesis of N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with purification methods like high-performance liquid chromatography (HPLC) have enabled researchers to obtain high-purity samples suitable for further investigation.

In vitro studies have begun to uncover the potential therapeutic applications of N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide. Initial experiments have shown promising results in modulating inflammatory pathways and inhibiting key enzymes involved in disease progression. These findings are particularly exciting given the growing interest in targeted therapies that address specific molecular mechanisms underlying various conditions.

The integration of cutting-edge technologies into drug discovery has also facilitated a deeper understanding of how N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide interacts with biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided valuable insights into its structural properties and dynamics. Additionally, X-ray crystallography has been used to determine the three-dimensional structure of complexes formed between this compound and its biological targets.

The future prospects for N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide are vast. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in addressing unmet medical needs. Furthermore, ongoing efforts to optimize its synthetic pathways will likely lead to more cost-effective production methods, making it accessible for broader clinical use.

In conclusion, N-(1-cyanocyclohexyl)-N-methyl-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide represents a fascinating example of how intricate molecular structures can be leveraged for therapeutic benefit. Its unique combination of functional groups and promising preclinical data make it a compelling candidate for further development. As advancements in synthetic chemistry and computational biology continue to evolve, compounds like this one will undoubtedly contribute significantly to the advancement of medicine.